Carcinoembryonic antigen-related cell adhesion molecule 5 (61-69)
Description
Carcinoembryonic antigen-related cell adhesion molecule 5
Scientific Research Applications
Role in Cancer Progression and Metastasis
CEACAM5, part of the carcinoembryonic antigen-related cell adhesion molecules (CEACAMs), has diverse roles in cell adhesion, signaling, and in biological processes like cancer progression, inflammation, angiogenesis, and metastasis. It has been identified as a valid clinical biomarker and a promising therapeutic target in various cancers, including melanoma, lung, colorectal, and pancreatic cancers (Beauchemin & Arabzadeh, 2013).
Immune System Modulation
CEACAM1, a related molecule, is known to be a regulatory co-receptor affecting both lymphoid and myeloid cell types. It plays a significant role in modulating immune responses associated with infection, inflammation, and cancer (Gray-Owen & Blumberg, 2006).
Physiological and Pathophysiological Roles
CEACAMs, including CEACAM5, are involved in cell-cell recognition and modulate a range of cellular processes from tissue architecture formation to the regulation of insulin homeostasis and T-cell proliferation. They also act as receptors for specific viruses and bacteria, showing their importance in pathogen-host co-evolution (Kuespert, Pils, & Hauck, 2006).
Role in Hepatocellular Carcinoma
Loss of CEACAM1 expression, closely related to CEACAM5, functions as an adverse prognostic factor in hepatocellular carcinoma. This loss suggests a potential role in tumor suppression (Cruz et al., 2005).
Dual Role in Human Malignancies
CEACAM1, initially seen as a tumor suppressor, has been linked to malignancy progression and metastatic spread. Understanding its role helps in identifying its value as a prognostic factor and potential molecular target for cancer therapy (Calinescu et al., 2018).
Application in Tumor Immunotherapy
CEACAMs, including CEACAM5, have found new roles in tumor immunotherapy. Their understanding aids in tumor diagnosis, prognosis, and treatment, focusing on CEA targeted cancer immunotherapies (Han et al., 2020).
Tumor Suppression in Colonic Tumorigenesis
Deletion of CEACAM1 contributes to colon tumor progression, suggesting that CEACAM1, and possibly CEACAM5 by extension, may play a role in suppressing tumor development (Leung et al., 2006).
CEACAM1 and Tumor Development
CEACAM1, a part of the same family as CEACAM5, plays an essential role in the development and progression of tumors, acting as a biomarker for early diagnosis and prognosis evaluation in various cancers (Changchen, 2014).
Signaling and Pathogen Interaction
CEACAMs, including CEACAM5, are involved in signaling processes and act as docking sites for pathogenic bacteria, influencing matrix adhesion of epithelial cells and cellular responses to microorganisms (Tchoupa, Schuhmacher, & Hauck, 2014).
properties
sequence |
HLFGYSWYK |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Carcinoembryonic antigen-related cell adhesion molecule 5 (61-69) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
